Cas no 1700108-06-0 (1-(1-methyl-1H-1,2,3-triazol-4-yl)methyl-1H-pyrazol-3-amine)

1-(1-methyl-1H-1,2,3-triazol-4-yl)methyl-1H-pyrazol-3-amine structure
1700108-06-0 structure
Product Name:1-(1-methyl-1H-1,2,3-triazol-4-yl)methyl-1H-pyrazol-3-amine
CAS No:1700108-06-0
MF:C7H10N6
MW:178.194499492645
CID:5695621
PubChem ID:107042813
Update Time:2023-11-24

1-(1-methyl-1H-1,2,3-triazol-4-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • EN300-1108348
    • 1-[(1-Methyl-1H-1,2,3-triazol-4-yl)methyl]-1H-pyrazol-3-amine
    • 1700108-06-0
    • 1H-Pyrazol-3-amine, 1-[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]-
    • 1-(1-methyl-1H-1,2,3-triazol-4-yl)methyl-1H-pyrazol-3-amine
    • Inchi: 1S/C7H10N6/c1-12-4-6(9-11-12)5-13-3-2-7(8)10-13/h2-4H,5H2,1H3,(H2,8,10)
    • InChI Key: AIIBOFMFHFTJMA-UHFFFAOYSA-N
    • SMILES: N1(C=CC(N)=N1)CC1=CN(C)N=N1

Computed Properties

  • Exact Mass: 178.09669434g/mol
  • Monoisotopic Mass: 178.09669434g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • Density: 1.48±0.1 g/cm3(Predicted)
  • Boiling Point: 447.2±55.0 °C(Predicted)
  • pka: 3.65±0.10(Predicted)

1-(1-methyl-1H-1,2,3-triazol-4-yl)methyl-1H-pyrazol-3-amine Pricemore >>

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